Cas no 5350-44-7 (Benzenemethanaminium,N,N,N,2,4,6-hexamethyl-, iodide (1:1))

Benzenemethanaminium,N,N,N,2,4,6-hexamethyl-, iodide (1:1) structure
5350-44-7 structure
Product Name:Benzenemethanaminium,N,N,N,2,4,6-hexamethyl-, iodide (1:1)
CAS No:5350-44-7
MF:C13H22IN
MW:319.224956035614
CID:380524
PubChem ID:24180725
Update Time:2025-04-19

Benzenemethanaminium,N,N,N,2,4,6-hexamethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N,N,N,2,4,6-hexamethyl-, iodide (1:1)
    • Benzyliden cyclo hexylamine
    • trimethyl-[(2,4,6-trimethylphenyl)methyl]azanium,iodide
    • 2,4,6-Trimethylbenzyl-trimethylammoniumiodid
    • Methohydroxyd des Dimethyl-(2,4,6-trimethyl-benzyl)amin
    • Methojodid des Dimethyl-(2,4,6-trimethyl-benzyl)-amins
    • NSC27
    • trimethyl-(2,4,6-trimethyl-benzyl)-ammonium, iodide
    • Trimethyl-(2,4,6-trimethyl-benzyl)-ammonium, Jodid
    • TRIMETHYL(2,6-TRIMETHYLBENZYL)AMMONIUM IODIDE
    • NSC-27
    • DTXSID60636046
    • 5350-44-7
    • 2,4,6-trimethyl benzyl trimethyl ammonium iodide
    • N,N,N-Trimethyl(2,4,6-trimethylphenyl)methanaminium iodide
    • Inchi: 1S/C13H22N.HI/c1-10-7-11(2)13(12(3)8-10)9-14(4,5)6;/h7-8H,9H2,1-6H3;1H/q+1;/p-1
    • InChI Key: URSUDNGUVVNTPX-UHFFFAOYSA-M
    • SMILES: [I-].[N+](C)(C)(C)CC1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 192.17536
  • Monoisotopic Mass: 319.07970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: -0.17800
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